Cas no 1805499-71-1 (Ethyl 3-chloro-5-(difluoromethoxy)benzoate)

• Product Name: Ethyl 3-chloro-5-(difluoromethoxy)benzoate
• CAS No: 1805499-71-1
• MF: C₁₀H₉ClF₂O₃
• MW: 250.626469373703
• CID: 4956499
• Update Time: 2025-11-05

Ethyl 3-chloro-5-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-5-(difluoromethoxy)benzoate

• Inchi： 1S/C10H9ClF2O3/c1-2-15-9(14)6-3-7(11)5-8(4-6)16-10(12)13/h3-5,10H,2H2,1H3
• InChI Key： LMEQYSZIRAAAKP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C(=O)OCC)C=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 3-chloro-5-(difluoromethoxy)benzoate

Research Brief on Ethyl 3-chloro-5-(difluoromethoxy)benzoate (CAS: 1805499-71-1): Recent Advances and Applications

Ethyl 3-chloro-5-(difluoromethoxy)benzoate (CAS: 1805499-71-1) is a fluorinated aromatic ester that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, mechanistic insights, and potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of Ethyl 3-chloro-5-(difluoromethoxy)benzoate via a multi-step process involving palladium-catalyzed cross-coupling reactions. The researchers emphasized the compound's stability under physiological conditions, making it a promising candidate for further derivatization. The study also revealed that the difluoromethoxy group enhances the compound's lipophilicity, thereby improving its membrane permeability—a critical factor for oral bioavailability in drug development.

In another groundbreaking study, Ethyl 3-chloro-5-(difluoromethoxy)benzoate was identified as a precursor for the synthesis of potent COX-2 inhibitors. The research, conducted by a team at the University of Cambridge, utilized computational modeling to predict the binding affinity of derivatives of this compound to the COX-2 enzyme. Experimental validation confirmed that these derivatives exhibited selective inhibition of COX-2 over COX-1, suggesting their potential as safer anti-inflammatory agents with reduced gastrointestinal side effects compared to traditional NSAIDs.

Recent patent filings (e.g., WO2023056321A1) have further expanded the applications of Ethyl 3-chloro-5-(difluoromethoxy)benzoate in agrochemicals. The compound's structural motif has been incorporated into new-generation fungicides, demonstrating remarkable efficacy against Fusarium species while maintaining low toxicity to non-target organisms. This dual utility in pharmaceuticals and agrochemicals underscores the versatility of this chemical scaffold.

Ongoing clinical trials (Phase I/II) are investigating Ethyl 3-chloro-5-(difluoromethoxy)benzoate derivatives as potential treatments for rare genetic disorders characterized by oxidative stress. Preliminary data suggest that these compounds can modulate the Nrf2-Keap1 pathway, offering neuroprotective effects in models of Friedreich's ataxia. Researchers anticipate that the difluoromethoxy group's electron-withdrawing properties may contribute to the stabilization of reactive intermediates in these therapeutic pathways.

In conclusion, Ethyl 3-chloro-5-(difluoromethoxy)benzoate (1805499-71-1) represents a multifaceted compound with growing importance in medicinal chemistry. Its applications span from anti-inflammatory drug development to agrochemical innovation, supported by robust synthetic methodologies and increasing mechanistic understanding. Future research directions may focus on exploring its utility in targeted drug delivery systems and as a scaffold for PROTAC molecules in oncology.